Cas no 402-14-2 (2-Nitro-5-(trifluoromethyl)aniline)

• Product Name: 2-Nitro-5-(trifluoromethyl)aniline
• CAS No: 402-14-2
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• MDL: MFCD00042447
• CID: 37260
• PubChem ID: 223100
• Update Time: 2025-11-01

2-Nitro-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-(trifluoromethyl)aniline
• 3-Amino-4-nitrobenzitrifluoride
• 3-Amino-4-nitrobenzotrifluoride
• m-Toluidine,a,a,a-trifluoro-6-nitro- (5CI)
• 5-Trifluoromethyl-2-nitroaniline
• NSC 10324
• SCHEMBL331522
• n2-phenylacetyl-guanosine
• 2-nitro-5-(trifluoromethyl)benzenamine
• 5-(Trifluoromethyl)-2-nitrobenzenamine
• NSC-10324
• CL8990
• AKOS005216463
• SY040757
• 3-Amino-4-nitro benzo trifluoride
• CS-0007572
• 402-14-2
• MFCD00042447
• FT-0600527
• DTXSID00278848
• Benzenamine, 2-nitro-5-(trifluoromethyl)-
• NSC10324
• 2-nitro-5-trifluoromethyl-aniline
• AMY30150
• AS-46162
• A6728
• BBL103384
• STL557194
• 641-194-2

• MDL： MFCD00042447
• Inchi： 1S/C7H5F3N2O2/c8-7(9,10)4-1-2-6(12(13)14)5(11)3-4/h1-3H,11H2
• InChI Key： AUTLVHYEAAAKNM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)[N+](=O)[O-])(F)F
• BRN： 2732344

Computed Properties

• Exact Mass: 206.03000
• Monoisotopic Mass: 206.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 71.8A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.503
• Melting Point: 98-100°C
• Boiling Point: 290.5°Cat760mmHg
• Flash Point: 129.5°C
• PSA: 71.84000
• LogP: 3.30020
• Solubility: Not available

2-Nitro-5-(trifluoromethyl)aniline Security Information

• Hazard Statement： Harmful/Irritant
• Hazardous Material transportation number：2811
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III

Additional information on 2-Nitro-5-(trifluoromethyl)aniline

Introduction to 2-Nitro-5-(Trifluoromethyl)Aniline (CAS No. 402-14-2)

2-Nitro-5-(Trifluoromethyl)Aniline, also known by its CAS registry number CAS No. 402-14-2, is a chemical compound that has garnered significant attention in various fields of research and industry. This compound is a derivative of aniline, a basic aromatic amine, with a nitro group at the 2-position and a trifluoromethyl group at the 5-position of the benzene ring. The combination of these substituents imparts unique chemical and physical properties to the molecule, making it valuable for diverse applications.

The structure of 2-Nitro-5-(Trifluoromethyl)Aniline is characterized by its aromatic benzene ring, which is a six-membered cyclic structure with alternating single and double bonds. The nitro group (-NO₂) at the 2-position introduces strong electron-withdrawing effects, while the trifluoromethyl group (-CF₃) at the 5-position also exhibits electron-withdrawing characteristics due to the electronegativity of fluorine atoms. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and stability.

Recent studies have highlighted the potential of 2-Nitro-5-(Trifluoromethyl)Aniline in various chemical reactions, particularly in the synthesis of advanced materials and pharmaceutical compounds. For instance, researchers have explored its use as an intermediate in the preparation of heterocyclic compounds, which are essential components in drug design. The compound's ability to undergo nucleophilic aromatic substitution reactions has been extensively studied, providing insights into its reactivity under different conditions.

In terms of physical properties, 2-Nitro-5-(Trifluoromethyl)Aniline is typically a crystalline solid with a melting point around 170°C. Its solubility in common solvents such as water and organic solvents varies depending on the solvent's polarity and the compound's hydrophobic nature due to the trifluoromethyl group. These properties make it suitable for various synthetic procedures where precise control over solubility and reactivity is required.

The synthesis of 2-Nitro-5-(Trifluoromethyl)Aniline involves multiple steps, often starting from aniline derivatives. One common approach involves nitration followed by fluorination or substitution reactions to introduce the trifluoromethyl group. Recent advancements in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthesis pathways for this compound, reducing waste and improving yield.

The application of CAS No. 402-14-2 extends beyond traditional chemical synthesis. It has been utilized in material science for the development of novel polymers and coatings due to its ability to enhance thermal stability and mechanical properties. Additionally, its role as a precursor in pharmaceutical chemistry has been explored, particularly in the development of bioactive molecules with potential therapeutic applications.

In conclusion, 2-Nitro-5-(Trifluoromethyl)Aniline, identified by its CAS number CAS No. 402-14-2, is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent research advancements, positions it as an important tool in modern chemical innovation.